Cas no 17078-72-7 (Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-)

• Product name: Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-
• CAS No: 17078-72-7
• MF: C₁₃H₁₃NO₃S
• MW: 263.31222
• CID: 1353286
• PubChem ID: 516667

Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-
• 4-((4-methoxyphenyl)sulfonyl)aniline
• DTXSID70877165
• 17078-72-7
• SCHEMBL10923791
• 4-(4-methoxyphenyl)sulfonylaniline
• CHEMBL143754
• YYLYFXLKPZKSKS-UHFFFAOYSA-N
• 4-(4-Methoxy-benzenesulfonyl)-phenylamine

• Inchi： InChI=1S/C13H13NO3S/c1-17-11-4-8-13(9-5-11)18(15,16)12-6-2-10(14)3-7-12/h2-9H,14H2,1H3
• InChI Key： YYLYFXLKPZKSKS-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 263.06169
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 69.39